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Compound of Interest

Compound Name: Ethyl diphenylphosphinate

Cat. No.: B161188 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemicals like Ethyl diphenylphosphinate.

This guide provides immediate, essential information for its safe handling, operation, and

disposal.

Note on Chemical Identity: It is crucial to distinguish Ethyl diphenylphosphinate (CAS: 1733-

55-7) from similar-sounding compounds like Ethyl diphenylphosphinite (CAS: 719-80-2) and

Ethyldiphenylphosphine oxide. The following information is specific to Ethyl
diphenylphosphinate wherever possible; however, due to limited specific data, information

from closely related compounds is included and clearly noted.

Hazard Identification and Classification
Ethyl diphenylphosphinate is classified under the Globally Harmonized System (GHS) with

the following hazards[1]:

Acute toxicity, oral (Category 4): Harmful if swallowed[1].

Skin irritation (Category 2): Causes skin irritation[1].

Eye irritation (Category 2): Causes serious eye irritation[1].

Specific target organ toxicity - single exposure (Category 3), Respiratory tract irritation: May

cause respiratory irritation[1].
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Quantitative Data
The following table summarizes the key quantitative data available for Ethyl
diphenylphosphinate and a related compound for comparison.

Property
Value for Ethyl
diphenylphosphinate

Value for Ethyl
diphenylphosphinite

CAS Number 1733-55-7[1][2] 719-80-2[3][4]

Molecular Formula C₁₄H₁₅O₂P[1] C₁₄H₁₅OP[3]

Molecular Weight 246.24 g/mol [1] 230.24 g/mol [3]

Appearance - Clear, colorless liquid[3][4]

Boiling Point - 179 °C[3]

Density - 1.066 g/mL at 25 °C[4]

Flash Point - > 112 °C / > 233.6 °F[5]

Storage Temperature
2-8°C (Sealed in dry

environment)[2]
-

Operational Plan: Handling and Disposal
This section provides a step-by-step guide for the safe handling and disposal of Ethyl
diphenylphosphinate.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Always handle Ethyl diphenylphosphinate in a well-ventilated area[6]. Use of a

chemical fume hood is recommended to minimize inhalation exposure.

Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166[5][7].
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Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or

other protective clothing to prevent skin contact[5][7].

Respiratory Protection: If ventilation is inadequate or there is a risk of inhalation, use a

NIOSH-approved respirator with an appropriate cartridge for organic vapors[7].

Safe Handling Procedures
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible. Read the Safety Data Sheet (SDS) thoroughly.

Handling: Avoid all personal contact, including inhalation of vapors or mists[6]. Do not eat,

drink, or smoke in the handling area[6]. Keep the container tightly closed when not in use[5]

[6].

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents[5][6]. Store in the original, tightly sealed container[6].

Spill Management
Minor Spills:

Eliminate all ignition sources[6].

Wearing appropriate PPE, absorb the spill with an inert material such as sand, earth, or

vermiculite[6].

Collect the absorbed material into a suitable, labeled container for disposal[6].

Major Spills:

Evacuate the area and alert emergency responders[6].

Move upwind from the spill[6].

Prevent the spill from entering drains or waterways[6].

First Aid Measures
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If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention[5].

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell[5].

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation occurs, get medical advice/attention[5].

In Case of Eye Contact: Immediately rinse eyes cautiously with water for several minutes.

Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists,

get medical advice/attention[5].

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations[6].

Waste Collection: Collect waste Ethyl diphenylphosphinate and any contaminated

materials in a clearly labeled, sealed container. Do not mix with other waste streams.

Disposal: Dispose of the chemical waste through a licensed professional waste disposal

service[5]. Do not dispose of it down the drain[8]. Dispose of the container as unused

product[8].

Experimental Workflow and Safety Protocol
The following diagram illustrates the logical workflow for the safe handling of Ethyl
diphenylphosphinate, from preparation to disposal.
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Preparation
- Review SDS

- Verify Engineering Controls
- Don PPE

Handling
- Use in well-ventilated area

- Avoid personal contact
- Keep container sealed

Proceed with experiment

Storage
- Cool, dry, well-ventilated area

- Away from incompatibles

After use

Spill or Exposure Event

If spill/exposure occurs

Waste Collection
- Labeled, sealed container

- Do not mix wastes

Generate waste

Minor Spill
- Absorb with inert material

- Collect for disposal

Minor spill

Major Spill
- Evacuate

- Alert emergency services

Major spill

Personal Exposure
- Follow First Aid

- Seek medical attention

Personal exposure

Disposal
- Use licensed disposal service

- Follow all regulations
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Caption: Workflow for Safe Handling of Ethyl diphenylphosphinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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